Cas no 2171817-93-7 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• CAS No: 2171817-93-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6110723
• PubChem ID: 165551222
• Update Time: 2025-05-19

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• EN300-1483712
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid
• 2171817-93-7

• Inchi： 1S/C28H34N2O5/c1-18(14-15-26(31)32)30-27(33)20-9-3-2-8-19(20)16-29-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,18-20,25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： OHBNZSCGPHSFMF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid

Introduction to 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid (CAS No. 2171817-93-7)

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid, identified by its CAS number 2171817-93-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, multiple amino and carboxylic acid functionalities, and a cyclohexyl group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, researchers have been exploring the use of fluorene-based compounds in the development of novel pharmaceuticals, particularly in the areas of anticancer agents and bioimaging probes. The methoxycarbonyl group attached to the fluorene ring further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the design of more complex molecules with tailored biological activities.

The aminomethylcyclohexyl moiety is another critical feature of this compound. Cyclohexyl-substituted amines are frequently employed in medicinal chemistry due to their ability to enhance solubility, improve pharmacokinetic properties, and modulate binding interactions with biological targets. The presence of multiple amino groups in this compound suggests potential for further derivatization, such as peptidomimetic design or the development of protease inhibitors. These functionalities could be exploited to create molecules with enhanced binding affinity and selectivity for specific therapeutic targets.

The formamido group within the molecular structure adds another layer of complexity and functionality. Formamido derivatives are known for their role in protein-protein interactions and have been explored as pharmacophores in the development of small-molecule inhibitors. The formamido group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. This feature makes 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid a promising candidate for further investigation as a lead compound in drug discovery.

The terminal pentanoic acid moiety provides the compound with a carboxylic acid functional group, which can be utilized for various chemical modifications. Carboxylic acids are versatile handles for further derivatization, including esterification, amidation, or coupling reactions with other biomolecules. These modifications can be tailored to optimize solubility, bioavailability, or metabolic stability, making this compound a valuable building block in pharmaceutical research.

Recent advancements in computational chemistry and machine learning have significantly accelerated the process of identifying promising drug candidates from large chemical libraries. The structural complexity of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid makes it an ideal candidate for virtual screening and structure-based drug design approaches. By leveraging these computational tools, researchers can rapidly evaluate the potential biological activity of this compound against various targets, including enzymes and receptors implicated in human diseases.

In addition to its synthetic appeal, this compound has shown promise in preliminary biological assays. Studies have indicated that derivatives of fluorene-containing compounds exhibit potent activity against certain cancer cell lines. The combination of structural features such as the fluorene moiety and multiple functional groups suggests that 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid may possess similar bioactivity profiles. Further experimental validation is needed to confirm these findings and explore potential therapeutic applications.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the challenges associated with constructing such a multifunctional molecule. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multi-step sequences, have been employed to achieve the desired structure with high yield and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the development of similar complex molecules.

Future research directions may focus on exploring analogs of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid to optimize its biological activity and pharmacokinetic properties. By systematically modifying individual structural elements, researchers can fine-tune the molecule's interactions with biological targets while maintaining its overall chemical framework. This approach could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The role of fluorene-based compounds in medicinal chemistry continues to expand as new synthetic methodologies are developed and our understanding of their biological activities deepens. The unique properties of fluorene derivatives make them attractive candidates for various therapeutic applications, including anticancer therapy, antimicrobial agents, and neuroprotective drugs. As research progresses, compounds like 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid will undoubtedly play a crucial role in shaping the future landscape of drug discovery.